5-Methoxypiperidin-3-ol;hydrochloride
Overview
Description
5-Methoxypiperidin-3-ol hydrochloride is a chemical compound with the IUPAC name 5-methoxypiperidin-3-ol hydrochloride . It has a molecular weight of 167.64 . The compound is stored at room temperature and comes in an oil form .
Molecular Structure Analysis
The InChI code for 5-Methoxypiperidin-3-ol hydrochloride is 1S/C6H13NO2.ClH/c1-9-6-2-5(8)3-7-4-6;/h5-8H,2-4H2,1H3;1H . This code provides a specific textual identifier for the compound’s molecular structure.
Physical And Chemical Properties Analysis
5-Methoxypiperidin-3-ol hydrochloride is an oil at room temperature . It has a molecular weight of 167.64 .
Scientific Research Applications
Chemical Synthesis and Biomass Conversion
5-Methoxypiperidin-3-ol Hydrochloride is related to research in chemical synthesis, especially in the context of biomass conversion. For instance, studies on the conversion of plant biomass to furan derivatives highlight the importance of related chemicals in producing sustainable polymers, fuels, and other functional materials. These advances are critical for developing alternatives to non-renewable hydrocarbon sources, promising a more sustainable chemical industry future (Chernyshev, Kravchenko, & Ananikov, 2017).
Pharmacological Research
In pharmacological contexts, derivatives similar to 5-Methoxypiperidin-3-ol Hydrochloride are studied for their potential therapeutic applications. For example, bergapten (5-methoxypsoralen) is explored for its therapeutic properties, including anti-inflammatory and anticancer effects, emphasizing the need for more clinical trials to establish effective doses and treatment guidelines (Quetglas-Llabrés et al., 2022).
Neuropharmacology
Compounds related to 5-Methoxypiperidin-3-ol Hydrochloride are also of interest in neuropharmacology, particularly in studying serotonin receptors and their roles in various physiological and pathological processes. The exploration of serotoninergic regulation mechanisms, including those mediated by serotonin (5-HT) receptors, informs the development of treatments for affective disorders and provides insights into emotional and behavioral control processes (Cools, Roberts, & Robbins, 2008).
Safety and Hazards
Properties
IUPAC Name |
5-methoxypiperidin-3-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-9-6-2-5(8)3-7-4-6;/h5-8H,2-4H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQHFQPIDEYLJJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC(CNC1)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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